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Compound of Interest

Compound Name: C.I. Acid Violet 48

Cat. No.: B3418280 Get Quote

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract
C.I. Acid Violet 48 is an anthraquinone dye used in various industrial applications. This

document provides a comprehensive overview of the current toxicological and environmental

impact data available for this compound. Due to a significant lack of specific experimental data

in publicly accessible literature and safety data sheets, this guide also outlines standardized

experimental protocols based on OECD guidelines for assessing the toxicological and

environmental fate of chemical substances. This approach provides a framework for generating

the necessary data to perform a thorough risk assessment of C.I. Acid Violet 48.

Chemical and Physical Properties
C.I. Acid Violet 48 is a complex anthraquinone derivative. Its fundamental chemical and

physical properties are summarized below.
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Property Value Reference

Chemical Name

disodium;3-[[4-amino-9,10-

dioxo-3-[2-sulfonato-4-(2,4,4-

trimethylpentan-2-

yl)phenoxy]anthracen-1-

yl]amino]-2,4,6-

trimethylbenzenesulfonate

[1]

CAS Number 12220-51-8 [2]

Molecular Formula C₃₇H₃₈N₂Na₂O₉S₂ [1][3]

Molecular Weight 764.82 g/mol [1][3]

Water Solubility
Approx. 80 g/L at 90 °C; 8 g/L

at 20 °C
[2][3]

Appearance Dark reddish-brown powder [2]

Chemical Class Anthraquinone Dye [2][3]

Toxicological Profile
Publicly available data on the specific toxicity of C.I. Acid Violet 48 is limited. Safety Data

Sheets consistently report "no data available" for key toxicological endpoints.[4] However,

based on its classification and the general properties of anthraquinone dyes, a number of

potential hazards are recognized.

Human Health Hazards
According to available GHS classifications, C.I. Acid Violet 48 is known to cause serious eye

irritation.[5] Prolonged or repeated skin contact may also cause irritation in sensitive

individuals.[5] While specific data for C.I. Acid Violet 48 is not available, some anthraquinone

dyes have been shown to have mutagenic potential in laboratory studies.[6][7]

Table 1: Summary of Human Health Toxicity Data for C.I. Acid Violet 48
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Endpoint Result Classification Reference

Acute Oral Toxicity No data available Not classified [4]

Acute Dermal Toxicity No data available Not classified [4]

Acute Inhalation

Toxicity
No data available Not classified [4]

Skin

Corrosion/Irritation

May cause skin

irritation in sensitive

individuals

Not classified [5]

Serious Eye

Damage/Irritation

Causes serious eye

irritation
Eye Irrit. 2 [5]

Respiratory or Skin

Sensitization
No data available Not classified [4]

Germ Cell

Mutagenicity

Mutagenicity data

reported for some

anthraquinone dyes,

but not specifically for

C.I. Acid Violet 48

Not classified [5]

Carcinogenicity No data available Not classified [4]

Reproductive Toxicity No data available Not classified [4]

STOT-Single

Exposure
No data available Not classified [4]

STOT-Repeated

Exposure
No data available Not classified [4]

Aspiration Hazard No data available Not classified [4]

Environmental Impact
The environmental fate and effects of C.I. Acid Violet 48 are not well-documented. The

primary concern for dyes released into the environment is their potential to persist and cause

adverse effects in aquatic ecosystems.
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Ecotoxicity
Safety Data Sheets indicate that C.I. Acid Violet 48 is harmful to aquatic life with long-lasting

effects.[4] However, specific quantitative data from standardized ecotoxicity tests are not

available. Studies on other anthraquinone dyes have shown a range of toxicities to aquatic

organisms.[8]

Table 2: Summary of Ecotoxicity Data for C.I. Acid Violet 48

Test Organism Endpoint Result Reference

Fish (e.g., Danio rerio) 96-hour LC₅₀ No data available [4]

Aquatic Invertebrates

(e.g., Daphnia magna)
48-hour EC₅₀ No data available [4]

Algae (e.g.,

Pseudokirchneriella

subcapitata)

72-hour EC₅₀ No data available [4]

Microorganisms (e.g.,

Activated Sludge)

Respiration Inhibition

EC₅₀
No data available [4]

Environmental Fate
The persistence and biodegradability of C.I. Acid Violet 48 in the environment are largely

unknown.[4] Anthraquinone dyes are generally considered to be relatively stable and may be

resistant to conventional wastewater treatment methods.[9]

Table 3: Summary of Environmental Fate Data for C.I. Acid Violet 48

Parameter Result Reference

Ready Biodegradability No data available [4]

Bioaccumulative Potential No data available [4]

Mobility in Soil No data available [4]
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Experimental Protocols
Given the lack of specific data, the following section details standardized experimental

protocols based on OECD guidelines. These methods are recommended for generating the

necessary toxicological and environmental data for a comprehensive risk assessment of C.I.
Acid Violet 48.

Aquatic Toxicity Testing
A tiered approach is typically used for assessing aquatic toxicity, starting with acute tests on

representatives of three trophic levels: fish, aquatic invertebrates, and algae.

Figure 1: Workflow for Acute Aquatic Toxicity Testing.

This test determines the concentration of a substance that is lethal to 50% of the test fish

(LC₅₀) over a 96-hour exposure period.[10]

Test Organism: Zebrafish (Danio rerio) or other suitable species.

Test Duration: 96 hours.

Procedure: Fish are exposed to a range of concentrations of C.I. Acid Violet 48 in a semi-

static or flow-through system. Mortalities and sublethal effects are observed and recorded at

24, 48, 72, and 96 hours.

Endpoint: The LC₅₀ value and its 95% confidence limits are calculated.

This test measures the concentration at which 50% of Daphnia magna are immobilized (EC₅₀)

after 48 hours of exposure.[11]

Test Organism:Daphnia magna.

Test Duration: 48 hours.

Procedure: Young daphnids are exposed to various concentrations of the test substance.

The number of immobilized daphnids is recorded at 24 and 48 hours.

Endpoint: The 48-hour EC₅₀ for immobilization is determined.
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This test evaluates the effect of a substance on the growth of freshwater algae.[12][13][14][15]

Test Organism:Pseudokirchneriella subcapitata or other green algae.

Test Duration: 72 hours.

Procedure: Exponentially growing algal cultures are exposed to a series of test substance

concentrations. The growth of the algae is measured over 72 hours, typically by cell counting

or fluorescence.

Endpoint: The concentration that inhibits growth by 50% (EC₅₀) is calculated based on

growth rate and yield.

Biodegradability Testing
Ready biodegradability tests are used to assess the potential for a substance to be rapidly

broken down by microorganisms in an aquatic environment.

Figure 2: General Workflow for Ready Biodegradability Testing (OECD 301).

This method determines the biodegradability of a substance by measuring the amount of

carbon dioxide produced.[16][17][18][19][20]

Inoculum: Activated sludge from a domestic wastewater treatment plant.

Test Duration: 28 days.

Procedure: The test substance is incubated with the inoculum in a mineral medium. The CO₂

evolved is trapped in a barium hydroxide or sodium hydroxide solution and titrated.

Endpoint: The percentage of biodegradation is calculated based on the ratio of produced

CO₂ to the theoretical maximum. A substance is considered readily biodegradable if it

reaches >60% degradation within a 10-day window.

Potential Signaling Pathways for Toxicity of
Anthraquinone Dyes
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While specific pathways for C.I. Acid Violet 48 have not been elucidated, research on other

anthraquinone compounds suggests potential mechanisms of toxicity, including the generation

of reactive oxygen species (ROS) and interaction with cellular macromolecules.

Figure 3: Putative Toxicity Pathways for Anthraquinone Dyes.

Conclusion and Recommendations
The available data on the toxicological and environmental impact of C.I. Acid Violet 48 is

insufficient for a comprehensive risk assessment. While it is classified as an eye irritant and

harmful to aquatic life, quantitative data to support these classifications and to evaluate other

potential hazards are lacking.

It is strongly recommended that standardized toxicological and ecotoxicological tests, such as

those outlined in the OECD guidelines, be conducted for C.I. Acid Violet 48. This will allow for

a thorough evaluation of its potential risks to human health and the environment. Specifically,

acute aquatic toxicity testing (OECD 201, 202, 203) and ready biodegradability testing (OECD

301) should be prioritized. Further investigation into its potential for genotoxicity is also

warranted, given the concerns associated with some anthraquinone dyes. The generation of

this data is crucial for ensuring the safe use and handling of this substance and for minimizing

its environmental footprint.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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